METHYL 2-HYDROXYDOCOSANOATE
METHYL 2-HYDROXYDOCOSANOATE
Brand Name:
Vulcanchem
CAS No.:
13980-17-1
VCID:
VC0082170
InChI:
InChI=1S/C23H46O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(24)23(25)26-2/h22,24H,3-21H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCCC(C(=O)OC)O
Molecular Formula:
C23H46O3
Molecular Weight:
370.6 g/mol
METHYL 2-HYDROXYDOCOSANOATE
CAS No.: 13980-17-1
Main Products
VCID: VC0082170
Molecular Formula: C23H46O3
Molecular Weight: 370.6 g/mol
CAS No. | 13980-17-1 |
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Product Name | METHYL 2-HYDROXYDOCOSANOATE |
Molecular Formula | C23H46O3 |
Molecular Weight | 370.6 g/mol |
IUPAC Name | methyl 2-hydroxydocosanoate |
Standard InChI | InChI=1S/C23H46O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(24)23(25)26-2/h22,24H,3-21H2,1-2H3 |
Standard InChIKey | KUHHQOLYDNMSJW-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCCCCCCC(C(=O)OC)O |
Canonical SMILES | CCCCCCCCCCCCCCCCCCCCC(C(=O)OC)O |
Appearance | Unit:25 mgSolvent:nonePurity:98+%Physical solid |
Reference | 1. C. Lendrum et al. “Nonequilibrium 2-Hydroxyoctadecanoic Acid Monolayers: Effect of Electrolytes” Langmuir, vol. 27 pp. 4430-4438, 20112. E. Maldonado et al. “FA2H is responsible for the formation of 2-hydroxy galactolipids in peripheral nervous system myelin” Journal of Lipid Research, Vol. 49 pp. 153-161, 20083. G. Nagahashi and D. Douds Jr. “The effects of hydroxy fatty acids on the hyphal branching of germinated spores of AM fungi” Fungal Biology, vol. 115 pp. 351-358, 20114. R. Sandhir, M. Khan, and I. Singh “Identification of the Pathway of alpha-Oxidation of Cerebronic Acid in Peroxisomes” Lipids, Vol. 35(10) pp. 1127-1133, 20005. T. Kaneshiro et al. “2-Hydroxyhexadecanoic and 8,9,13-trihydroxydocosanoic acid accumulation by yeasts treated with fumonisin B1” Lipids, vol. 28 pp. 397-401, 1993 |
PubChem Compound | 566217 |
Last Modified | Nov 11 2021 |
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